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Compound of Interest

Compound Name: 1-Methyl-2-indolinone

Cat. No.: B031649

An In-Depth Technical Guide to the Physical
Properties of 1-Methyl-2-indolinone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
Methyl-2-indolinone, a compound of interest in medicinal chemistry and drug development.
The information presented herein is intended to support research and development activities by
providing accurate data on its melting point, boiling point, and solubility, along with a
representative experimental protocol for its synthesis and characterization.

Physical Properties of 1-Methyl-2-indolinone

The physical characteristics of 1-Methyl-2-indolinone are crucial for its handling, formulation,
and application in various experimental settings. A summary of its key physical properties is
presented in the table below.
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Property Value Conditions
Melting Point 85-88 °C[1][2] lit.

84-86 °C[1][3] As synthesized

Boiling Point 110-120 °CJ[1][2] 1 Torr
Solubility

Chloroform Sparingly Soluble[1][2]

Ethyl Acetate Slightly Soluble[1][2]

Methanol Slightly Soluble[1][2]

Experimental Protocol: Synthesis and
Characterization of 1-Methyl-2-indolinone

The following protocol details a common method for the synthesis of 1-Methyl-2-indolinone,
which can be used to produce the compound for research purposes. This procedure also
includes the determination of the melting point of the final product as a measure of its purity.

Objective: To synthesize 1-Methyl-2-indolinone from 2-indolone and determine its melting
point.

Materials:

2-indolone

50% Sodium hydroxide solution

Dimethyl sulfate

Concentrated hydrochloric acid

Water

5 L four-necked flask
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Mechanical stirrer

Condenser tube

Nitrogen inlet

Syringe

Heating mantle

TLC plates (unfolding agent: heptane/ethyl acetate, 1:1)
Filtration apparatus

Vacuum oven

Melting point apparatus

Procedure:

Reaction Setup: To a 5 L four-necked flask equipped with a mechanical stirrer, condenser,
and nitrogen inlet, add 2 L of water, 50% sodium hydroxide solution (2.52 mol), and 2-
indolone (1.12 mol).[1][3]

First Methylation: Heat the reaction mixture to 40 °C. Slowly add dimethyl sulfate (1.68 mol)
dropwise via a syringe. The reaction is exothermic, and the temperature will rise.[1][3]

Heating: After the addition of dimethyl sulfate is complete, heat the reaction mixture to 100
°C and maintain this temperature for 15 minutes.[1][3]

Second Methylation: Cool the mixture to 60 °C and add a second portion of dimethyl sulfate
(0.476 mol). Reheat the mixture to 100 °C and maintain for another 15 minutes.[1][3]

Reaction Monitoring: Monitor the progress of the reaction by TLC (unfolding agent:
heptane/ethyl acetate, 1:1) to confirm the completion of the methylation.[3]

Work-up and Isolation: Cool the reaction mixture to 50 °C and adjust the pH to approximately
7 with concentrated hydrochloric acid. After seeding with a crystal, cool the mixture to room
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temperature and allow it to stand overnight.[1][3]

 Purification: Collect the solid product by filtration, wash it four times with water, and dry it
under vacuum at 40 °C overnight.[1][3]

o Characterization: Determine the melting point of the dried, pink solid product. The expected
melting point is in the range of 84-86 °C.[1][3]

Visualization of the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 1-Methyl-2-indolinone as
described in the experimental protocol.
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Reactants & Reagents

2-indolone (Dimethyl sulfate) NaOH (aq))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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